1-Nitrosopyrrolidine 1-Nitrosopyrrolidine N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.
N-Nitrosopyrrolidine is a member of pyrrolidines.
Brand Name: Vulcanchem
CAS No.: 930-55-2
VCID: VC0020258
InChI: InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2
SMILES: C1CCN(C1)N=O
Molecular Formula: C4H8N2O
Molecular Weight: 100.12 g/mol

1-Nitrosopyrrolidine

CAS No.: 930-55-2

Reference Standards

VCID: VC0020258

Molecular Formula: C4H8N2O

Molecular Weight: 100.12 g/mol

1-Nitrosopyrrolidine - 930-55-2

CAS No. 930-55-2
Product Name 1-Nitrosopyrrolidine
Molecular Formula C4H8N2O
Molecular Weight 100.12 g/mol
IUPAC Name 1-nitrosopyrrolidine
Standard InChI InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2
Standard InChIKey WNYADZVDBIBLJJ-UHFFFAOYSA-N
SMILES C1CCN(C1)N=O
Canonical SMILES C1CCN(C1)N=O
Boiling Point 417 °F at 760 mm Hg (NTP, 1992)
214.0 °C
214 °C
417°F
Colorform Yellow liquid
Density 1.085 at 68 °F (NTP, 1992)
1.085 g/cu cm at 25 °C
1.085
Flash Point 181 °F (NTP, 1992)
181°F
Physical Description N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.
Yellow liquid.
Description N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.
N-Nitrosopyrrolidine is a member of pyrrolidines.
Shelf Life Stable at room temperature for more than 14 days in neutral or alkaline aq soln in dark; slightly less stable in acidic solution; light-sensitive, especially to UV light.
Half-lives of N-nitrosos compounds at 110 °C in phosphate buffers: N-nitrosopyrrolidine pH 2.2/150 days; pH 4.0/55 days; pH 5.5/28 days; pH 7.0/28 days; pH 8.5/11.4 days; pH11.0/1.1 days; pH12.2/1.0 day. /from table/
Solubility 9.99 M
Miscible with water
Soluble in org solvents and lipids
Synonyms N Nitrosopyrrolidine
N-Nitrosopyrrolidine
Vapor Pressure 0.06 mmHg
0.06 mm Hg at 20 °C
PubChem Compound 13591
Last Modified Nov 11 2021
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